Cas no 167298-44-4 ((S)-Tert-Butyl (2-amino-3-phenylpropyl)carbamate)

• Product Name: (S)-Tert-Butyl (2-amino-3-phenylpropyl)carbamate
• CAS No: 167298-44-4
• MF: C₁₄H₂₂N₂O₂
• MW: 250.336683750153
• MDL: MFCD11858348
• CID: 138080
• Update Time: 2025-04-19

(S)-Tert-Butyl (2-amino-3-phenylpropyl)carbamate Chemical and Physical Properties

Names and Identifiers

• (2-AMINO-2-PHENYL-ETHYL)CARBAMIC ACID TERT-BUTYL ESTER,
• (S)-(2-Amino-3-phenyl-propyl)-carbamic acid tert-butyl ester
• (S)-N1-Boc-3-phenyl-1,2-propanediamine
• Carbamic acid,N-[(2S)-2-amino-3-phenylpropyl]-, 1,1-dimethylethyl ester
• (2-AMINO-2-PHENYL-ETHYL)-CARBAMIC ACID TERT-BUTYL ESTER
• (S)-tert-Butyl (2-aMino-3-phenylpropyl)carbaMate
• ((S)-2-AMINO-2-PHENYL-ETHYL)-CARBAMIC ACID TERT-BUTYL ESTER
• [(2S)-2-Amino-3-phenylpropyl]carbamic acid 1,1-dimethylethyl ester
• CarbaMic acid, [(2S)-2-aMino-3-phenylpropyl]-, 1,1-diMethylethyl ester
• ((S)-2-amino-3-phenyl-propyl)-carbamic acid tert-butyl ester
• ADVSLLRGGNVROC-LBPRGKRZSA-N
• AB64879
• AX8231686
• ST24020882
• J1328
• tert-butyl[(2S)-2-a
• (S)-Tert-Butyl (2-amino-3-phenylpropyl)carbamate

• MDL： MFCD11858348
• Inchi： 1S/C14H22N2O2/c1-14(2,3)18-13(17)16-10-12(15)9-11-7-5-4-6-8-11/h4-8,12H,9-10,15H2,1-3H3,(H,16,17)/t12-/m0/s1
• InChI Key： ADVSLLRGGNVROC-LBPRGKRZSA-N
• SMILES： O(C(NC[C@H](CC1C=CC=CC=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 236.15200
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 255
• Topological Polar Surface Area: 64.4

Experimental Properties

• Density: 1.053±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 375.2°C at 760 mmHg
• Solubility: Slightly soluble (1.2 g/l) (25 º C),
• PSA: 64.35000
• LogP: 3.30230

(S)-Tert-Butyl (2-amino-3-phenylpropyl)carbamate Security Information

• Hazard Statement： H302-H315-H319-H335
• Hazard Category Code： 22
• Hazardous Material Identification：